trans-Propane-1-sulfonic acid (4-aminocyclohexyl)-amide
Overview
Description
Trans-Propane-1-sulfonic acid (4-aminocyclohexyl)-amide, also known as TPASA, is a synthetic compound that has been studied extensively in the scientific community. It is a cyclic amide derivative of 4-aminocyclohexane, and is a white crystalline solid that is soluble in water and ethanol. It is used in a variety of scientific research applications, and has been studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of trans-Propane-1-sulfonic acid (4-aminocyclohexyl)-amide is not yet fully understood. However, it is believed that it acts as an allosteric modulator of proteins and enzymes, and that it can bind to metal ions and modulate their activity. It is also thought to interact with other molecules, such as lipids, to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of trans-Propane-1-sulfonic acid (4-aminocyclohexyl)-amide have not been studied extensively. However, it is believed that it has the potential to modulate the activity of proteins and enzymes, and to interact with other molecules, such as lipids, to modulate their activity.
Advantages and Limitations for Lab Experiments
The main advantage of using trans-Propane-1-sulfonic acid (4-aminocyclohexyl)-amide in lab experiments is that it is a relatively stable compound that is easy to synthesize. Additionally, it can be used in a variety of scientific research applications, such as enzyme-catalyzed reactions, metal-binding studies, and drug discovery studies. However, its mechanism of action is not yet fully understood, and its biochemical and physiological effects are not yet known.
Future Directions
The future directions for trans-Propane-1-sulfonic acid (4-aminocyclohexyl)-amide research include further studies into its mechanism of action and biochemical and physiological effects. Additionally, research into its potential applications in drug discovery studies and in the treatment of various diseases should be conducted. Furthermore, studies into its ability to modulate the activity of proteins and enzymes should be conducted, as well as studies into its ability to interact with other molecules, such as lipids. Finally, further research into its potential to act as a drug target should be conducted.
Scientific Research Applications
Trans-Propane-1-sulfonic acid (4-aminocyclohexyl)-amide has been studied for its potential applications in a variety of scientific research fields. It has been used as a substrate for enzyme-catalyzed reactions, as a ligand for metal-binding studies, and as a reagent for organic synthesis. It has also been studied for its ability to modulate the activity of proteins and enzymes, and for its potential to act as a drug target in drug discovery studies.
properties
IUPAC Name |
N-(4-aminocyclohexyl)propane-1-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2O2S/c1-2-7-14(12,13)11-9-5-3-8(10)4-6-9/h8-9,11H,2-7,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEIDDOVIEQMLQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)NC1CCC(CC1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-Propane-1-sulfonic acid (4-aminocyclohexyl)-amide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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